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Compound of Interest

Compound Name: Diethyl 3-bromopropylmalonate

CAS No.: 10149-21-0

Cat. No.: B030597 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Properties and Specifications
Diethyl 3-bromopropylmalonate is a diester derivative of malonic acid, functionalized with a

terminal bromine atom. This bifunctional nature makes it a versatile building block in organic

chemistry.

Table 1: Physicochemical Properties of Diethyl 3-bromopropylmalonate
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Property Value

Molecular Formula C10H17BrO4[1]

Molecular Weight 281.147 g/mol [1]

CAS Number 10149-21-0[1]

Appearance Colorless to pale yellow liquid

Boiling Point 150-155 °C at 10 Torr[1]

Density 1.286 g/cm³[1]

Solubility
Soluble in chloroform, dichloromethane, and

methanol.[1]

Synthesis of Diethyl 3-bromopropylmalonate
The synthesis of Diethyl 3-bromopropylmalonate is a classic example of a malonic ester

synthesis, which involves the alkylation of a malonic ester enolate.[2] The following protocol is

a standard laboratory procedure.

Synthesis Workflow
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Step 1: Enolate Formation

Step 2: Alkylation

Step 3: Work-up and Purification
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Caption: Synthesis workflow for Diethyl 3-bromopropylmalonate.

Experimental Protocol
Materials:

Diethyl malonate

Sodium ethoxide

1,3-Dibromopropane
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Anhydrous ethanol

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a solution of sodium ethoxide in anhydrous ethanol is prepared. The flask is cooled in

an ice bath. Diethyl malonate is added dropwise to the stirred solution. The acidic α-

hydrogen of diethyl malonate is deprotonated by the strong base, sodium ethoxide, to form

the resonance-stabilized diethyl malonate enolate.[2]

Alkylation: 1,3-Dibromopropane is then added dropwise to the enolate solution. The reaction

mixture is allowed to warm to room temperature and then refluxed for several hours. The

enolate acts as a nucleophile and attacks one of the primary carbons of 1,3-dibromopropane

in an SN2 reaction, displacing a bromide ion.

Work-up: After cooling, the reaction mixture is poured into water and extracted with diethyl

ether. The organic layer is washed sequentially with water, saturated aqueous sodium

bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by vacuum

distillation to yield pure Diethyl 3-bromopropylmalonate.

Applications in Research and Drug Development
Diethyl 3-bromopropylmalonate is a valuable intermediate in the synthesis of a wide range of

organic compounds, particularly in the pharmaceutical and agrochemical industries.[3][4]

Synthesis of Carbocyclic Compounds
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A primary application of Diethyl 3-bromopropylmalonate is in the synthesis of cyclobutane

derivatives.[5][6] The presence of the terminal bromine and the active methylene group allows

for an intramolecular cyclization reaction. This is achieved by treating Diethyl 3-
bromopropylmalonate with a strong base, which deprotonates the α-carbon, and the resulting

carbanion displaces the intramolecular bromide to form a four-membered ring. These

cyclobutane motifs are important structural components in many biologically active molecules.

Precursor for Substituted Carboxylic Acids
Following the initial alkylation, the resulting substituted malonic ester can be hydrolyzed and

decarboxylated to yield a substituted carboxylic acid.[2] This allows for the introduction of a

three-carbon chain with a terminal bromine, which can be further functionalized.

Use in the Synthesis of Heterocyclic Compounds
The electrophilic and nucleophilic centers in Diethyl 3-bromopropylmalonate make it a

suitable precursor for the synthesis of various heterocyclic compounds, which are a

cornerstone of medicinal chemistry.

Safety and Handling
Caution: The following safety information is based on the Safety Data Sheet for the closely

related compound, Diethyl bromomalonate.[7][8][9] It is imperative to consult the specific SDS

for Diethyl 3-bromopropylmalonate before handling.

Hazards: Causes severe skin burns and eye damage.[7][9] May cause respiratory irritation.

[9]

Precautions:

Handle only in a well-ventilated area, preferably in a chemical fume hood.[7][8]

Wear appropriate personal protective equipment, including chemical-resistant gloves,

safety goggles, and a lab coat.[7][8]

Avoid breathing vapors or mists.[7][8]

Wash hands thoroughly after handling.[10]
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Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[8]

Conclusion
Diethyl 3-bromopropylmalonate is a highly versatile and valuable reagent in organic

synthesis. Its unique structure allows for a wide range of chemical transformations, making it an

essential tool for the construction of complex molecules in drug discovery and materials

science. A thorough understanding of its properties, synthesis, and reactivity is crucial for its

effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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